Cas no 1807414-69-2 (2-Bromo-6-(3-bromopropanoyl)cinnamic acid)

• Product Name: 2-Bromo-6-(3-bromopropanoyl)cinnamic acid
• CAS No: 1807414-69-2
• MF: C₁₂H₁₀Br₂O₃
• MW: 362.014002323151
• CID: 4971405
• Update Time: 2025-06-10

2-Bromo-6-(3-bromopropanoyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-bromopropanoyl)cinnamic acid

• Inchi： 1S/C12H10Br2O3/c13-7-6-11(15)9-2-1-3-10(14)8(9)4-5-12(16)17/h1-5H,6-7H2,(H,16,17)/b5-4+
• InChI Key： NGPKTXKXTCELDD-SNAWJCMRSA-N
• SMILES： BrC1=CC=CC(C(CCBr)=O)=C1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-6-(3-bromopropanoyl)cinnamic acid

Comprehensive Analysis of 2-Bromo-6-(3-bromopropanoyl)cinnamic acid (CAS No. 1807414-69-2): Properties, Applications, and Innovations

2-Bromo-6-(3-bromopropanoyl)cinnamic acid (CAS No. 1807414-69-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated cinnamic acid derivative exhibits unique structural features, including a cinnamic acid backbone with bromine substituents at strategic positions, making it valuable for targeted synthesis and molecular design. Researchers are increasingly exploring its potential as a building block for bioactive molecules and functional materials.

The compound's dual bromine functionality at the 2-position of the aromatic ring and the 3-bromopropanoyl side chain offers exceptional versatility in cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven synthesis platforms. Recent studies highlight its role in developing photoactive compounds, aligning with the growing interest in sustainable photochemistry and light-responsive materials. Users often search for "how to modify cinnamic acid derivatives" or "brominated intermediates for drug discovery"—questions this compound addresses effectively.

From a physicochemical perspective, 2-Bromo-6-(3-bromopropanoyl)cinnamic acid demonstrates notable stability under ambient conditions, with a melting point range of 120–125°C. Its solubility profile (moderate in polar aprotic solvents like DMF or DMSO) makes it suitable for solution-phase reactions, a key consideration for researchers optimizing high-yield synthetic routes. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>95%), a critical factor for reproducible research outcomes.

Innovative applications emerge in peptide conjugation and bioconjugate chemistry, where the α,β-unsaturated carbonyl moiety enables Michael addition reactions with biological nucleophiles. This aligns with trending searches on "cinnamic acids in bioconjugation" and "bromine as a leaving group." The compound's electron-withdrawing bromine atoms also facilitate electron-deficient aromatic systems, useful in designing organic electronic materials—a hot topic in renewable energy research.

Quality control protocols for CAS No. 1807414-69-2 emphasize chromatographic purity and residual solvent analysis, addressing common user concerns about "how to validate specialty chemicals." Storage recommendations (−20°C under inert atmosphere) ensure long-term stability, while structure-activity relationship (SAR) studies explore its potential in modulating enzyme inhibition—another frequently searched term in medicinal chemistry databases.

Environmental and handling considerations focus on standard laboratory practices, avoiding classifications requiring special permits. The compound's low volatility and controlled degradation under basic conditions make it compatible with green chemistry principles, resonating with searches for "eco-friendly bromination methods." Recent patents highlight derivatives of 2-Bromo-6-(3-bromopropanoyl)cinnamic acid in OLED materials and antimicrobial coatings, connecting to trending topics like "antiviral surface technologies."

In conclusion, 2-Bromo-6-(3-bromopropanoyl)cinnamic acid represents a multifaceted tool for researchers exploring structure-property relationships in organic synthesis. Its CAS No. 1807414-69-2 serves as a crucial identifier for procurement and literature searches, while its synthetic flexibility continues to inspire innovations across life sciences and advanced materials—addressing both traditional queries and emerging interdisciplinary challenges.